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Compound of Interest

Compound Name: Fmoc-1-Nal-OH

Cat. No.: B557940 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling

precautions for (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(naphthalen-1-yl)propanoic

acid (Fmoc-1-Nal-OH), a key building block in peptide synthesis. Adherence to these

guidelines is crucial for ensuring personnel safety and maintaining the integrity of research and

development activities.

Chemical and Physical Properties
Fmoc-1-Nal-OH is a white to light yellow crystalline powder.[1] A summary of its key physical

and chemical properties is presented in Table 1 for easy reference.

Table 1: Physical and Chemical Properties of Fmoc-1-Nal-OH
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Property Value Reference

CAS Number 96402-49-2 [2][3]

Molecular Formula C₂₈H₂₃NO₄ [2][3][4]

Molecular Weight 437.49 g/mol [2]

Appearance White to off-white solid [5]

Melting Point 180.0 to 184.0 °C [1]

Solubility Soluble in DMSO (100 mg/mL) [5]

Storage Temperature 2-8°C [2][6]

Hazard Identification and GHS Classification
While specific toxicological data for Fmoc-1-Nal-OH is limited, the compound should be

handled with care, assuming potential hazards based on its chemical structure and the nature

of similar compounds. The Globally Harmonized System (GHS) classification for Fmoc-1-Nal-
OH is not uniformly established, but it is prudent to consider the potential for skin, eye, and

respiratory irritation.

A general hazard assessment workflow is crucial for handling such chemicals where

comprehensive data is unavailable.
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Caption: A logical workflow for chemical hazard assessment.

Handling and Personal Protective Equipment (PPE)
Proper handling procedures are essential to minimize exposure and ensure a safe working

environment.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust particles.
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Use process enclosures or local exhaust ventilation where there is a potential for dust

generation.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against accidental exposure.

Fmoc-1-Nal-OH

Eye Protection

Safety Glasses/Goggles

Hand Protection

Chemical-Resistant Gloves

Respiratory Protection

NIOSH-Approved Respirator

Body Protection

Lab Coat

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment (PPE).

Table 2: Recommended Personal Protective Equipment

Protection Type Specification

Eye/Face Protection
Safety glasses with side-shields or chemical

goggles.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber).

Lab coat or other protective clothing.

Respiratory Protection
NIOSH-approved N95 or higher-level respirator

where dust is generated.

Storage and Stability
Proper storage is critical to maintain the quality and stability of Fmoc-1-Nal-OH.

Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

The recommended storage temperature is between 2°C and 8°C.[2][6]
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Stability: The compound is generally stable under recommended storage conditions. Avoid

exposure to heat and strong oxidizing agents.

Incompatibilities: Incompatible with strong oxidizing agents.

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, immediate and appropriate action is

necessary.

Table 3: First Aid Measures

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

For spills, wear appropriate PPE, avoid generating dust, and sweep up the material. Place in a

suitable, closed container for disposal.

Toxicological and Ecotoxicological Information
Detailed toxicological and ecotoxicological studies for Fmoc-1-Nal-OH are not readily available

in the public domain. Researchers should handle this compound as potentially hazardous. The

primary routes of exposure are inhalation, ingestion, and skin/eye contact.

Experimental Protocols for Safety Assessment
(General Guidance)
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Due to the lack of specific data for Fmoc-1-Nal-OH, a prudent approach involves conducting

in-house safety assessments based on established protocols for similar N-protected amino

acids.

Protocol for Assessing Dermal Irritation (Based on
OECD Guideline 404)

Objective: To assess the potential of Fmoc-1-Nal-OH to cause skin irritation.

Test System: Healthy young adult albino rabbits.

Procedure: a. Apply a small amount (e.g., 0.5 g) of the test substance to a small area of

shaved skin. b. Cover the application site with a gauze patch. c. Observe the skin for signs of

erythema and edema at specified intervals (e.g., 1, 24, 48, and 72 hours) after patch

removal. d. Score the reactions based on a standardized scale.

Data Analysis: Evaluate the mean scores for erythema and edema to determine the irritation

potential.

Protocol for Assessing Acute Oral Toxicity (Based on
OECD Guideline 423)

Objective: To determine the acute oral toxicity of Fmoc-1-Nal-OH.

Test System: Rodents (e.g., rats or mice).

Procedure: a. Administer the substance by gavage at a series of dose levels to groups of

animals. b. Observe the animals for signs of toxicity and mortality over a 14-day period. c.

Conduct a gross necropsy on all animals at the end of the observation period.

Data Analysis: Determine the LD50 (the dose that is lethal to 50% of the test population) and

observe any signs of toxicity.

Disposal Considerations
Dispose of waste material in accordance with local, state, and federal regulations. Do not allow

the chemical to enter drains or waterways.
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Disclaimer: This guide is intended for informational purposes only and is based on currently

available data. It is not a substitute for a comprehensive safety data sheet (SDS) and should be

used in conjunction with professional judgment and institutional safety protocols. All users

should conduct their own risk assessments before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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